Cas no 1506898-26-5 (3-amino-2-(5-bromofuran-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(5-bromofuran-2-yl)propan-1-ol
• CAS No: 1506898-26-5
• MF: C₇H₁₀BrNO₂
• MW: 220.063801288605
• CID: 6203525
• PubChem ID: 83690679
• Update Time: 2025-10-30

3-amino-2-(5-bromofuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-bromofuran-2-yl)propan-1-ol
• EN300-1914661
• 1506898-26-5

• Inchi： 1S/C7H10BrNO2/c8-7-2-1-6(11-7)5(3-9)4-10/h1-2,5,10H,3-4,9H2
• InChI Key： VYONTGXXAZUNFW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CO)CN)O1

Computed Properties

• Exact Mass: 218.98949g/mol
• Monoisotopic Mass: 218.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-amino-2-(5-bromofuran-2-yl)propan-1-ol

Introduction to 3-amino-2-(5-bromofuran-2-yl)propan-1-ol (CAS No. 1506898-26-5)

3-amino-2-(5-bromofuran-2-yl)propan-1-ol, identified by its Chemical Abstracts Service number 1506898-26-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework that combines an amino group, a propanol side chain, and a 5-bromofuran moiety, has garnered attention due to its versatile reactivity and potential applications in drug discovery and medicinal chemistry.

The structural composition of 3-amino-2-(5-bromofuran-2-yl)propan-1-ol makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both an amino group and a hydroxyl group on the propanol backbone provides multiple sites for functionalization, enabling the construction of diverse pharmacophores. Additionally, the 5-bromofuran substituent introduces electrophilic centers that can participate in various coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the introduction of aromatic or heteroaromatic units into the molecular structure.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the furan scaffold. Furan derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The bromine atom in 3-amino-2-(5-bromofuran-2-yl)propan-1-ol further enhances its utility by serving as a handle for further chemical manipulation, allowing for the development of novel derivatives with enhanced potency and selectivity.

One of the most compelling aspects of 3-amino-2-(5-bromofuran-2-yl)propan-1-ol is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in various diseases, including cancer. By modifying the structure of this compound, researchers can develop selective kinase inhibitors that target specific pathways involved in disease progression. For instance, studies have shown that furan-based compounds can interact with the ATP-binding site of kinases, thereby inhibiting their activity.

Another area where 3-amino-2-(5-bromofuran-2-yl)propan-1-ol shows promise is in the development of antimicrobial agents. The combination of an amino group and a brominated furan ring can lead to compounds with potent activity against resistant bacterial strains. Recent research has demonstrated that such derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes, offering a new arsenal against infections caused by multidrug-resistant pathogens.

The synthetic accessibility of 3-amino-2-(5-bromofuran-2-yl)propan-1-ol is another factor contributing to its importance in pharmaceutical chemistry. The compound can be readily synthesized through multi-step reactions starting from commercially available precursors. For example, a common synthetic route involves the reaction of 5-bromo-furan with an appropriate alkylating agent followed by reduction and functionalization to introduce the amino and hydroxyl groups. This accessibility makes it an attractive building block for large-scale drug discovery programs.

In conclusion, 3-amino-2-(5-bromofuran-2-yl)propan-1-ol (CAS No. 1506898-26-5) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse functionalization strategies, making it a key intermediate in the synthesis of biologically active molecules. As our understanding of drug design continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of new therapeutics.